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Compound of Interest

Compound Name: Gp100 (25-33), mouse TFA

Cat. No.: B10828564 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for performing intracellular cytokine staining

(ICS) to detect and quantify T cells responding to the Gp100 (25-33) peptide, a key melanoma-

associated antigen. This technique is crucial for evaluating the immunogenicity of cancer

vaccines and adoptive T-cell therapies.

The Gp100 (25-33) peptide, with the sequence KVPRNQDWL for the human variant and

EGSRNQDWL for the murine variant, is a well-characterized H-2Db restricted epitope. It serves

as a potent activator of specific CD8+ T cells, making it an essential tool in melanoma research

and the development of immunotherapies.[1][2] ICS allows for the multiparametric analysis of

single cells, enabling the simultaneous identification of cell phenotype and cytokine production.

Quantitative Data Summary
The following table summarizes representative quantitative data from studies utilizing

intracellular cytokine staining for Gp100 (25-33) peptide-specific T cells. These values can

serve as a benchmark for expected results.
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Cell Type Stimulant
Cytokine
Measured

Percentage of
Positive CD8+
T cells

Reference

Pmel-1 mouse

splenocytes

hgp100 (25-33)

peptide
IFN-γ, TNF-α

~10% of

circulating CD8+

T cells reactive

[3]

BUSA14 T cell

hybridoma

hgp100 (25-33)

loaded DC2.4

cells

TNF-α 4% [4]

BUSA14 T cell

hybridoma

PMA and

ionomycin

(positive control)

TNF-α 30% [4]

BUSA14 T cell

hybridoma

PMA and

ionomycin

(positive control)

TNF-α and IL-2 12% [4]

BUSA14 T cell

hybridoma

PMA and

ionomycin

(positive control)

IL-2 6% [4]

BUSA14 T cell

hybridoma

PMA and

ionomycin

(positive control)

IFN-γ 4% [4]

Human

peripheral blood

mononuclear

cells (PBMCs)

from vaccinated

melanoma

patients

Mouse gp100

DNA vaccination
IFN-γ

Increased post-

vaccination in 5

of 27 patients

[5]

Signaling Pathway
The recognition of the Gp100 (25-33) peptide presented by MHC class I molecules on antigen-

presenting cells (APCs) by the T-cell receptor (TCR) on CD8+ T cells initiates a signaling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pnas.org/doi/10.1073/pnas.2204078119
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0055583
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0055583
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0055583
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0055583
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0055583
https://pmc.ncbi.nlm.nih.gov/articles/PMC4241567/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cascade. This cascade leads to T-cell activation, proliferation, and cytokine production. The

diagram below illustrates this simplified signaling pathway.
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Caption: Gp100 (25-33) peptide recognition and T-cell activation signaling cascade.

Experimental Workflow
The following diagram outlines the key steps involved in a typical intracellular cytokine staining

experiment to assess Gp100 (25-33)-specific T-cell responses.
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1. Isolate PBMCs or Splenocytes

2. In vitro Stimulation with Gp100 (25-33) Peptide
(e.g., 1-10 µg/ml for 6-24 hours)

3. Add Protein Transport Inhibitor
(e.g., Brefeldin A or Monensin for last 4-6 hours)

4. Stain for Surface Markers
(e.g., CD3, CD8)

5. Fix and Permeabilize Cells

6. Stain for Intracellular Cytokines
(e.g., IFN-γ, TNF-α, IL-2)

7. Acquire on Flow Cytometer

8. Data Analysis and Gating
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1. Gate on Lymphocytes
(FSC-A vs SSC-A)

2. Gate on Singlets
(FSC-A vs FSC-H)

3. Gate on Live Cells
(Viability Dye vs FSC-A)

4. Gate on CD3+ T cells
(CD3 vs SSC-A)

5. Gate on CD8+ T cells
(CD8 vs CD4)

6. Analyze Cytokine Expression
(IFN-γ vs TNF-α)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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